1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid; 95%
Overview
Description
“1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid” is a chemical compound with the empirical formula C6H5F3N2O2 . It is a solid substance . This compound is used for research and development purposes .
Molecular Structure Analysis
The molecular weight of this compound is 194.11 . The SMILES string representation is Cn1nc(cc1C(F)(F)F)C(O)=O .
Physical And Chemical Properties Analysis
This compound is a solid . More specific physical and chemical properties are not available in the current resources.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid serves as a valuable building block in the synthesis of various heterocyclic compounds. Its reactivity has been utilized in generating diverse classes of heterocycles, including pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. This wide range of applications underscores its significance in heterocyclic chemistry and dye synthesis. The molecule's unique reactivity facilitates mild reaction conditions for generating versatile cynomethylene dyes from a broad spectrum of precursors, indicating its potential for future innovative transformations (Gomaa & Ali, 2020).
Development of Anticancer Agents
The Knoevenagel condensation process, which involves 1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid among other components, plays a crucial role in the development of biologically fascinating molecules, including anticancer agents. This process has been instrumental in synthesizing a library of chemical compounds showing remarkable anticancer activity. The synthesized compounds target various cancer-related pathways and structures, such as DNA, microtubules, and kinases, demonstrating the compound's utility in cancer research (Tokala, Bora, & Shankaraiah, 2022).
Antitumor Activity
Imidazole derivatives, including those related to 1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid, exhibit significant antitumor activities. These compounds have been reviewed for their active components, some of which have passed preclinical testing stages. The structures considered are not only relevant for the search for new antitumor drugs but also for the synthesis of compounds with diverse biological properties (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .
Biochemical Pathways
Without specific knowledge of the compound’s targets, it is challenging to summarize the affected biochemical pathways. The trifluoromethyl group is known to influence the properties of many pharmaceuticals and agrochemicals .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
properties
IUPAC Name |
1-methyl-5-(trifluoromethyl)imidazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F3N2O2/c1-11-2-10-3(5(12)13)4(11)6(7,8)9/h2H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVMYPWGZBCKYFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=C1C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
